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Compound of Interest

Compound Name: Histidine Monohydrochloride

Cat. No.: B10763354 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Histidine is an essential amino acid notable for its imidazole side chain, which has a pKa value

near physiological pH.[1][2] This characteristic makes histidine an effective biological buffer,

widely utilized in the formulation of therapeutic proteins and other biopharmaceuticals. A 10mM

histidine buffer is a common choice for maintaining a stable pH environment for biomolecules,

minimizing pH shifts that could impact their structure and function. This document provides a

detailed protocol for the preparation of a 10mM histidine buffer solution.

Chemical and Physical Properties
Before preparing the buffer, it is essential to be familiar with the properties of L-histidine.

Property Value

Chemical Formula C₆H₉N₃O₂[3][4][5][6][7]

Molecular Weight 155.15 g/mol [3][5][7][8][9][10]

pKa Values (at 25°C) pKa₁ (α-carboxyl): ~1.8

pKa₂ (imidazole): ~6.0[1][11][12]

pKa₃ (α-amino): ~9.2
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The buffering capacity of histidine is most effective around its pKa values. For applications

requiring a pH near neutral, the imidazole side chain's pKa of approximately 6.0 is of primary

interest.[1][11][12]

Experimental Protocol: Preparation of 1 Liter of
10mM Histidine Buffer at pH 6.0
This protocol outlines the preparation of a 10mM histidine buffer by dissolving L-histidine and

adjusting the pH with hydrochloric acid.

3.1. Materials and Equipment

L-histidine (MW: 155.15 g/mol )

Hydrochloric acid (HCl), 1 M solution

Sodium hydroxide (NaOH), 1 M solution (for pH adjustment if necessary)

High-purity water (e.g., deionized or distilled water)

Analytical balance

pH meter

Magnetic stirrer and stir bar

1 L volumetric flask

Beakers and graduated cylinders

0.22 µm sterile filter (optional, for sterile applications)

3.2. Step-by-Step Procedure

Calculate the required mass of L-histidine:

For a 10mM solution, you will need 0.01 moles of histidine per liter.
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Mass = Molarity × Volume × Molecular Weight

Mass = 0.01 mol/L × 1 L × 155.15 g/mol = 1.5515 g

Dissolve the L-histidine:

Accurately weigh 1.5515 g of L-histidine using an analytical balance.

Transfer the L-histidine to a beaker containing approximately 800 mL of high-purity water.

Place the beaker on a magnetic stirrer and add a stir bar. Stir until the L-histidine is

completely dissolved.

Adjust the pH:

Calibrate the pH meter according to the manufacturer's instructions.

Immerse the pH electrode in the histidine solution.

Slowly add 1 M HCl dropwise while continuously monitoring the pH.

Continue adding HCl until the pH of the solution reaches 6.0.

If the pH drops below 6.0, use a few drops of 1 M NaOH to adjust it back.

Final Volume Adjustment:

Once the desired pH is achieved, carefully transfer the solution to a 1 L volumetric flask.

Rinse the beaker with a small amount of high-purity water and add the rinsing to the

volumetric flask to ensure all the histidine is transferred.

Add high-purity water to the flask until the bottom of the meniscus reaches the 1 L mark.

Cap the flask and invert it several times to ensure the solution is thoroughly mixed.

Sterilization (Optional):
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For applications requiring a sterile buffer, pass the solution through a 0.22 µm sterile filter

into a sterile container.

Storage:

Store the buffer solution at 2-8°C. The shelf life of the buffer will depend on the specific

application and storage conditions.

Quantitative Data Summary
The following table provides the required mass of L-histidine for preparing different volumes of

a 10mM solution.

Final Buffer Volume Required Mass of L-histidine (g)

100 mL 0.1552 g

250 mL 0.3879 g

500 mL 0.7758 g

1 L 1.5515 g

2 L 3.1030 g

Experimental Workflow Diagram
The following diagram illustrates the workflow for preparing the 10mM histidine buffer solution.
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Caption: Workflow for preparing 10mM histidine buffer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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